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Abstract
D-Psicose, also known as D-allulose, is a rare monosaccharide that has garnered significant

attention in the scientific community for its potential as a low-calorie sugar substitute with

various physiological benefits. This technical guide provides an in-depth overview of the

discovery of D-Psicose, its natural sources, and the analytical methodologies for its extraction

and quantification. Furthermore, it delves into the key signaling pathways through which D-
Psicose exerts its metabolic effects, offering valuable insights for researchers and

professionals in the fields of food science, nutrition, and drug development.

Discovery of D-Psicose: A Historical Perspective
The journey of D-Psicose from a scientific curiosity to a promising food ingredient has spanned

several decades. Initially identified in the 1940s, its potential was not fully realized until the

development of efficient production methods in the late 20th century.

Early Discovery and Identification: D-Psicose was first discovered in the 1940s.[1] It was

initially known as D-pseudofructose. German chemists H. Ohle and F. Just determined its

structure in 1935 and renamed it D-psicose. In 1942, F. W. Zerban at the New York Sugar

Trade Laboratory and Louis Sattler at Brooklyn College isolated it from commercial cane

molasses.[2]
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Enzymatic Breakthrough for Mass Production: A significant breakthrough in D-Psicose
research occurred in 1994 when Ken Izumori at Kagawa University in Japan discovered the

enzyme D-tagatose 3-epimerase.[3] This enzyme could efficiently convert fructose into

allulose, paving the way for the first mass-production method.[3] This discovery was a pivotal

moment, transforming D-Psicose from a rare sugar into a viable ingredient for the food

industry.

The following diagram illustrates the key milestones in the discovery and development of D-
Psicose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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